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Compound of Interest

Compound Name: 2,3-Dibromopropionamide

Cat. No.: B076969 Get Quote

Technical Guide to 2,3-Dibromopropionamide
CAS Number: 15102-42-8

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 2,3-Dibromopropionamide, a

halogenated amide with significant chemical reactivity. This guide details its chemical and

physical properties, toxicological profile, and plausible biological mechanisms of action,

supported by experimental context and data presented for clarity and further research

application.

Chemical and Physical Properties
2,3-Dibromopropionamide is a white to off-white crystalline solid.[1] It is characterized by the

presence of two bromine atoms vicinal to an amide functional group, which confers high

reactivity to the molecule. It is used as a raw material and intermediate in organic synthesis,

particularly for pharmaceuticals, agrochemicals, and dyestuffs.[2]

Table 1: Physicochemical Properties of 2,3-Dibromopropionamide
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Property Value Source

CAS Number 15102-42-8 [1][2][3]

Molecular Formula C₃H₅Br₂NO [1][2][3]

Molecular Weight 230.89 g/mol [3]

Appearance
White to off-white

powder/crystal
[1]

Melting Point 132-133 °C [2]

Boiling Point (Predicted) 315.6 ± 32.0 °C [2]

Density (Predicted) 2.186 g/cm³ [2]

Solubility

Insoluble in water; Slightly

soluble in DMSO and

Methanol

[1][2]

Storage Temperature 2-8°C [2]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 2,3-
Dibromopropionamide is not readily available in public literature, a plausible and common

method would be the direct bromination of acrylamide. This reaction involves the electrophilic

addition of bromine across the double bond of the acrylamide molecule.

Experimental Protocol: Conceptual Synthesis of 2,3-
Dibromopropionamide
Objective: To synthesize 2,3-Dibromopropionamide by the bromination of acrylamide.

Materials:

Acrylamide

Liquid Bromine
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An inert solvent (e.g., dichloromethane or carbon tetrachloride)

Sodium thiosulfate solution (for quenching)

Sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, dropping funnel,

condenser, etc.)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a dropping funnel,

and a condenser, dissolve acrylamide in an appropriate inert solvent. Cool the mixture in an

ice bath.

Bromination: Slowly add a solution of liquid bromine in the same solvent to the cooled

acrylamide solution via the dropping funnel with constant stirring. The reaction is exothermic

and should be maintained at a low temperature.

Reaction Monitoring: The disappearance of the bromine's reddish-brown color indicates the

progress of the reaction. The reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, quench any unreacted bromine by adding a

saturated solution of sodium thiosulfate. Separate the organic layer and wash it with a

saturated sodium bicarbonate solution to remove any acidic byproducts, followed by a wash

with brine.

Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure. The resulting crude product can be purified

by recrystallization from a suitable solvent system to yield pure 2,3-Dibromopropionamide.

Diagram 1: Conceptual Experimental Workflow for the Synthesis of 2,3-
Dibromopropionamide
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Caption: A conceptual workflow for the laboratory synthesis of 2,3-Dibromopropionamide.

Toxicological Profile and Biological Activity
2,3-Dibromopropionamide is classified as a hazardous substance. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it is harmful if

swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.[3]

Table 2: GHS Hazard Statements for 2,3-Dibromopropionamide

Hazard Code Description Class

H302 Harmful if swallowed
Acute toxicity, oral (Category

4)

H314
Causes severe skin burns and

eye damage

Skin corrosion/irritation

(Category 1B)

H335 May cause respiratory irritation
Specific target organ toxicity,

single exposure (Category 3)

Source: PubChem[3]

Mechanism of Action
The biological activity of 2,3-Dibromopropionamide, particularly its biocidal properties, is likely

attributed to its electrophilic nature. Similar to other halogenated biocides like 2,2-dibromo-3-

nitrilopropionamide (DBNPA), it is expected to react with nucleophilic functional groups in
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biological macromolecules.[4] The primary targets are likely the thiol groups of cysteine

residues in proteins.

This reaction proceeds via nucleophilic substitution, where the sulfur atom of the thiol group

attacks one of the carbon atoms bearing a bromine atom, leading to the displacement of the

bromide ion and the formation of a covalent bond. This modification can lead to the inactivation

of essential enzymes, disruption of protein structure and function, and ultimately, cell death.

This mechanism suggests that 2,3-Dibromopropionamide acts as a broad-spectrum biocide.

Diagram 2: Proposed Mechanism of Action of 2,3-Dibromopropionamide
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Caption: The proposed mechanism of biocidal action via protein alkylation.

Applications in Research
Given its chemical structure and reactivity, 2,3-Dibromopropionamide holds potential as a

research tool in several areas:

Covalent Inhibitor Development: Its ability to form covalent bonds with nucleophilic amino

acid residues makes it a scaffold or fragment for the design of covalent inhibitors targeting

specific enzymes.

Chemical Biology Probes: It can be used as a probe to identify and study proteins with

reactive cysteine residues, which are often involved in catalysis, redox signaling, and protein

stability.

Biocide Efficacy Studies: As a potent biocide, it can be used in studies investigating microbial

resistance mechanisms and the development of new antimicrobial agents.

Safety and Handling
Due to its hazardous nature, 2,3-Dibromopropionamide must be handled with appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat. All manipulations should be performed in a well-ventilated fume hood to avoid

inhalation of dust or vapors. In case of contact, immediately flush the affected area with

copious amounts of water and seek medical attention. Store in a cool, dry, and well-ventilated

area away from oxidizing agents.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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